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For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Octyl itaconate (4-OI) has emerged as a significant small molecule of interest within the

fields of immunology and drug development. As a cell-permeable derivative of the endogenous

metabolite itaconate, 4-OI provides a powerful tool to investigate the therapeutic potential of

the itaconate pathway. This technical guide provides an in-depth overview of the chemical

structure, physicochemical properties, and the well-documented immunomodulatory functions

of 4-octyl itaconate. Detailed experimental protocols for its synthesis, purification, and

application in key in vitro and in vivo assays are provided, alongside a comprehensive

summary of its biological and immunological properties. Particular focus is given to its

mechanism of action as a potent activator of the nuclear factor erythroid 2-related factor 2

(Nrf2) signaling pathway, a critical regulator of cellular antioxidant and anti-inflammatory

responses. This document aims to serve as a comprehensive resource for researchers and

professionals seeking to understand and utilize 4-octyl itaconate in their scientific endeavors.

Chemical Structure and Physicochemical Properties
4-Octyl itaconate is an ester derivative of itaconic acid, an unsaturated dicarboxylic acid. The

addition of the octyl group enhances its cell permeability compared to its parent compound,

itaconate.

Chemical Structure:
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IUPAC Name: 2-methylene-butanedioic acid, 4-octyl ester[1][2]

Synonyms: 4-OI, β-Monooctyl itaconate[3]

CAS Number: 3133-16-2[1][2]

Molecular Formula: C₁₃H₂₂O₄

Molecular Weight: 242.3 g/mol

SMILES: O=C(CC(C(O)=O)=C)OCCCCCCCC

InChI: 1S/C13H22O4/c1-4-6-8-11(7-5-2)17-13(16)10(3)9-12(14)15/h11H,3-9H2,1-2H3,

(H,14,15)/p-1

Physicochemical Properties:

The following table summarizes the known physicochemical properties of 4-Octyl Itaconate. It

is important to note that experimental values for melting point, boiling point, pKa, and logP are

not readily available in the reviewed literature; the provided density is a predicted value.

Property Value Source

Appearance
White to beige crystalline

solid/powder

Purity ≥98% (HPLC)

Solubility

DMSO: 2 mg/mL (clear

solution)

DMF: 30 mg/mL

Ethanol: 30 mg/mL

Storage Temperature -20°C

Stability ≥ 4 years at -20°C

Relative Density (Predicted) 1.026 g/cm³
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Biological and Immunological Properties
4-Octyl itaconate is a prodrug that is hydrolyzed by intracellular esterases to release

itaconate. This metabolic activation allows it to exert a range of biological effects, primarily

centered around the modulation of inflammatory and oxidative stress responses.

Key Biological Activities:

Nrf2 Activation: 4-OI is a potent activator of the Nrf2 signaling pathway. It functions by

alkylating cysteine residues on Keap1 (Kelch-like ECH-associated protein 1), the primary

negative regulator of Nrf2. This modification disrupts the Keap1-Nrf2 interaction, leading to

the stabilization and nuclear translocation of Nrf2, and subsequent transcription of

antioxidant and anti-inflammatory genes.

Anti-inflammatory Effects: By activating Nrf2 and through other potential mechanisms, 4-OI

exhibits significant anti-inflammatory properties. It has been shown to decrease the

production of pro-inflammatory cytokines such as IL-1β, TNF-α, and IL-6 in various cell

types, including macrophages and peripheral blood mononuclear cells (PBMCs).

Immunomodulation of Macrophages: 4-OI can modulate macrophage function, driving them

towards an anti-inflammatory phenotype.

In Vivo Efficacy: In animal models of inflammation, such as LPS-induced endotoxemia,

administration of 4-OI has been demonstrated to reduce serum levels of pro-inflammatory

cytokines and protect against lethality.

The following table summarizes the key biological effects of 4-Octyl Itaconate observed in

various experimental systems.
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Experimental
System

Observed Effect
Effective
Concentration/Dos
age

Source

Mouse Macrophages

(LPS-activated)

Increased Nrf2 protein

levels and target gene

expression

Not specified

C2C12 Cells
Hydrolyzed to

itaconate by esterases
Not specified

Wild-type Mice (LPS-

induced lethality

model)

Decreased serum IL-

1β and TNF-α,

increased Nrf2 protein

expression, protection

against lethality

50 mg/kg

Human and Mouse

Myoblast and

Macrophage Cells

Hydrolyzed to

itaconate, alkylates

Keap1, increases

expression of

antioxidant and anti-

inflammatory genes

Not specified

Systemic Sclerosis

(SSc) Dermal

Fibroblasts

Reduced collagen

expression
Not specified

Signaling Pathways and Mechanisms of Action
The primary mechanism of action of 4-Octyl itaconate involves its intracellular conversion to

itaconate and the subsequent activation of the Nrf2 signaling pathway.
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Mechanism of Nrf2 Activation by 4-Octyl Itaconate
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Caption: Mechanism of Nrf2 Activation by 4-Octyl Itaconate.
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Experimental Protocols
This section provides detailed methodologies for key experiments involving 4-Octyl itaconate.

One-Step Enzymatic Synthesis of 4-Octyl Itaconate
This protocol describes a green chemistry approach for the synthesis of 4-Octyl itaconate
using lipase.

Materials:

Itaconic acid

1-Octanol

Immobilized lipase (e.g., from Candida antarctica)

Toluene

Molecular sieves

Rotary evaporator

Reaction vessel with temperature control and stirring

Procedure:

To a reaction vessel, add itaconic acid and 1-octanol in a suitable molar ratio.

Add toluene as the solvent and activated molecular sieves to remove water produced during

the reaction.

Add the immobilized lipase to the reaction mixture.

Maintain the reaction at a controlled temperature with constant stirring. The optimal

temperature will depend on the specific lipase used.

Monitor the progress of the reaction by techniques such as thin-layer chromatography (TLC)

or high-performance liquid chromatography (HPLC).
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Upon completion, filter the reaction mixture to remove the immobilized lipase.

Remove the solvent (toluene) and excess 1-octanol under reduced pressure using a rotary

evaporator.

The resulting crude product can be further purified by column chromatography or

recrystallization to obtain high-purity 4-Octyl itaconate.

Workflow Diagram:

Synthesis and Purification Workflow of 4-Octyl Itaconate
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Caption: Synthesis and Purification Workflow of 4-Octyl Itaconate.
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In Vitro Nrf2 Activation Assay in Macrophages
This protocol details a method to assess the Nrf2-activating potential of 4-Octyl itaconate in a

macrophage cell line.

Materials:

Macrophage cell line (e.g., RAW 264.7)

Cell culture medium (e.g., DMEM) with supplements (FBS, antibiotics)

4-Octyl itaconate stock solution (in DMSO)

LPS (Lipopolysaccharide)

Cell lysis buffer

Protein quantification assay kit (e.g., BCA assay)

SDS-PAGE and Western blotting reagents

Primary antibodies: anti-Nrf2, anti-Keap1, anti-β-actin (loading control)

Secondary antibody (HRP-conjugated)

Chemiluminescence detection reagent

Procedure:

Cell Culture: Culture RAW 264.7 macrophages in complete medium until they reach 70-80%

confluency.

Treatment: Treat the cells with varying concentrations of 4-Octyl itaconate (or vehicle

control, DMSO) for a predetermined time course (e.g., 2, 4, 8, 24 hours). In some

experiments, cells can be co-treated with an inflammatory stimulus like LPS.

Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them using a suitable

lysis buffer.
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Protein Quantification: Determine the protein concentration of the cell lysates using a BCA

assay or a similar method.

Western Blotting: a. Separate equal amounts of protein from each sample by SDS-PAGE. b.

Transfer the separated proteins to a PVDF or nitrocellulose membrane. c. Block the

membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour at room

temperature. d. Incubate the membrane with primary antibodies against Nrf2, Keap1, and β-

actin overnight at 4°C. e. Wash the membrane and incubate with the appropriate HRP-

conjugated secondary antibody for 1 hour at room temperature. f. Detect the protein bands

using a chemiluminescence substrate and an imaging system.

Analysis: Quantify the band intensities and normalize the expression of Nrf2 and Keap1 to

the loading control (β-actin) to determine the effect of 4-Octyl itaconate on their protein

levels.

In Vivo Anti-inflammatory Activity in a Mouse Model of
Endotoxemia
This protocol describes an in vivo experiment to evaluate the protective effects of 4-Octyl
itaconate against LPS-induced inflammation and lethality.

Materials:

Wild-type mice (e.g., C57BL/6)

4-Octyl itaconate

Vehicle (e.g., a solution of DMSO and corn oil)

LPS from E. coli

Sterile saline

Syringes and needles for injection

Equipment for blood collection (e.g., cardiac puncture)
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ELISA kits for TNF-α and IL-1β

Procedure:

Animal Acclimatization: Acclimatize the mice to the laboratory conditions for at least one

week before the experiment.

Treatment Groups: Divide the mice into at least three groups:

Vehicle control + Saline

Vehicle control + LPS

4-Octyl itaconate + LPS

Drug Administration: Administer 4-Octyl itaconate (e.g., 50 mg/kg) or the vehicle via

intraperitoneal (i.p.) injection.

LPS Challenge: After a specific pre-treatment time (e.g., 2 hours), challenge the mice with a

lethal or sub-lethal dose of LPS via i.p. injection. The vehicle control group receives a saline

injection.

Monitoring: Monitor the mice for survival and clinical signs of sickness at regular intervals.

Cytokine Measurement: At a specific time point post-LPS challenge (e.g., 2-4 hours), collect

blood from a subset of mice from each group. Prepare serum and measure the levels of

TNF-α and IL-1β using commercially available ELISA kits according to the manufacturer's

instructions.

Data Analysis: Analyze the survival data using Kaplan-Meier curves and compare cytokine

levels between the groups using appropriate statistical tests (e.g., ANOVA).

Experimental Workflow Diagram:
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In Vivo Anti-inflammatory Activity Workflow
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Monitor Survival & Clinical Signs

Blood Collection

Statistical Analysis

Serum Cytokine Measurement (ELISA)

Click to download full resolution via product page

Caption: In Vivo Anti-inflammatory Activity Workflow.

Conclusion
4-Octyl itaconate is a valuable research tool for investigating the immunomodulatory roles of

itaconate. Its cell-permeable nature allows for the effective delivery of itaconate into cells,

leading to the activation of the Nrf2 pathway and subsequent anti-inflammatory and antioxidant
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effects. The experimental protocols and data presented in this guide provide a solid foundation

for researchers and drug development professionals to explore the therapeutic potential of this

promising compound in various disease models. Further research is warranted to fully elucidate

its mechanisms of action and to explore its translational potential in human diseases

characterized by inflammation and oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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